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Compound of Interest

2-Bromo-5-methoxy-1,3-
Compound Name:

dimethylbenzene
CAS No.: 6267-34-1
Cat. No.: B188077

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Bromo-3,5-dimethylanisole, a versatile
aromatic building block. It includes a comprehensive list of its synonyms and identifiers, a
summary of its key physical and chemical properties, and detailed experimental protocols for its
synthesis and potential downstream reactions. This document is intended to serve as a
valuable resource for professionals in chemical research and drug development.

Chemical Identity and Synonyms

4-Bromo-3,5-dimethylanisole is a halogenated aromatic ether. For clarity and comprehensive
database searching, a list of its synonyms, IUPAC name, and other key identifiers are provided
in the table below.
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Identifier Type Value

IUPAC Name 1-Bromo-4-methoxy-3,5-dimethylbenzene
CAS Number 6267-34-1

Molecular Formula CoH11Bro

Molecular Weight 215.09 g/mol

Synonyms 2-Bromo-5-methoxy-1,3-dimethylbenzene

3,5-Dimethyl-4-bromoanisole

4-Bromo-1-methoxy-3,5-dimethylbenzene

4-Bromo-3,5-dimethylphenyl methyl ether

Anisole, 4-bromo-3,5-dimethyl-

Benzene, 2-bromo-5-methoxy-1,3-dimethyl-

MDL Number MFCD00461692
EC Number 613-069-2
InChl Key RAWZVIWEDAGMPW-UHFFFAOYSA-N

Physicochemical Properties

The following table summarizes the key physical and chemical properties of 4-Bromo-3,5-
dimethylanisole.
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Property Value Reference

White to light brown solid or

Appearance quid [1]
Melting Point 24-25 °C [1]
Boiling Point 137-139 °C at 20 Torr [1]
Density 1.326 + 0.06 g/cm3 (Predicted) [1]
Refractive Index 1.532 [2]
Flash Point 113.3+12.0°C [2]
PSA (Polar Surface Area) 9.2 Az [2]
XLogP3 3.3 (2]

Experimental Protocols

This section provides detailed experimental procedures for the synthesis of 4-Bromo-3,5-
dimethylanisole and a representative protocol for its application in a palladium-catalyzed cross-
coupling reaction.

Synthesis of 4-Bromo-3,5-dimethylanisole via
Bromination

A common method for the synthesis of 4-Bromo-3,5-dimethylanisole is the electrophilic
bromination of 3,5-dimethylanisole. The following protocol is adapted from a published
procedure.[3]

Reaction Scheme:
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Synthesis of 4-Bromo-3,5-dimethylanisole

G,S-Dimethylanisole) Br2 in CCla

0|°C to rt

G-Bromo-S,5-dimethylanisole

Click to download full resolution via product page
Figure 1: Synthesis of 4-Bromo-3,5-dimethylanisole.
Materials:
e 3,5-dimethylanisole
e Bromine (Brz)
e Carbon tetrachloride (CCla)
e 3% Sodium hydroxide (NaOH) solution
o Magnesium sulfate (MgSOa)
» Round-bottom flask
e Addition funnel
o Magnetic stirrer
* Ice bath
Procedure:

e In a round-bottom flask, dissolve 3,5-dimethylanisole (1.0 eq.) in carbon tetrachloride.
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e Cool the solution to 0 °C using an ice bath.
e Prepare a solution of bromine (1.0 eq.) in carbon tetrachloride.

» Add the bromine solution dropwise to the stirred solution of 3,5-dimethylanisole over a period
of 3 hours, maintaining the temperature at 0 °C.

 After the addition is complete, continue to stir the reaction mixture at 0 °C for an additional
30 minutes.

e Quench the reaction by adding a 3% aqueous solution of sodium hydroxide.
o Transfer the mixture to a separatory funnel and separate the organic layer.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude product.

Expected Outcome:

This procedure typically yields 4-Bromo-3,5-dimethylanisole as a slightly yellow oil with high
purity, often sufficient for use in subsequent reactions without further purification.[3]

Suzuki-Miyaura Cross-Coupling Reaction
(Representative Protocol)

Aryl bromides such as 4-Bromo-3,5-dimethylanisole are common substrates in palladium-
catalyzed cross-coupling reactions, which are fundamental for the construction of C-C bonds.
The Suzuki-Miyaura coupling is a versatile method for this purpose. The following is a general
procedure that can be adapted for 4-Bromo-3,5-dimethylanisole.[4][5][6]
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Suzuki-Miyaura Coupling Workflow
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Figure 2: General workflow for a Suzuki-Miyaura coupling reaction.
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Materials:

4-Bromo-3,5-dimethylanisole

 Aryl- or vinylboronic acid or ester (e.g., phenylboronic acid)
o Palladium catalyst (e.g., Pd(PPhs)4 or PdCIlz(dppf))

e Base (e.g., K2COs, Cs2COs, or K3POa)

e Anhydrous solvent (e.g., 1,4-dioxane, toluene, or DMF)
 Inert gas (e.g., argon or nitrogen)

» Schlenk flask or sealed tube

e Magnetic stirrer and heating plate

Procedure:

e To a dry Schlenk flask under an inert atmosphere, add 4-Bromo-3,5-dimethylanisole (1.0
eq.), the boronic acid or ester (1.1-1.5 eq.), the base (2.0-3.0 eq.), and the palladium catalyst
(1-5 mol%).

e Add the anhydrous solvent via syringe.
o Degas the reaction mixture by bubbling the inert gas through the solution for 10-15 minutes.

» Heat the reaction mixture with stirring to the desired temperature (typically 80-120 °C) and
monitor the reaction progress by TLC or GC-MS.

e Upon completion, cool the reaction to room temperature.

 Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and
brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.
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 Purify the crude product by column chromatography on silica gel.

Applications and Research Context

4-Bromo-3,5-dimethylanisole is a valuable intermediate in organic synthesis. Its aryl bromide
moiety allows for a variety of cross-coupling reactions, including Suzuki-Miyaura, Buchwald-
Hartwig amination, Sonogashira, and Heck reactions.[2][7][8][9] These reactions are pivotal in
the synthesis of complex organic molecules.

While there is limited information on the direct biological activity of 4-Bromo-3,5-
dimethylanisole, its derivatives are of interest in medicinal chemistry. For example, molecules
containing dimethylisoxazole and related scaffolds, which can be synthesized using precursors
like 4-Bromo-3,5-dimethylanisole, have been investigated as inhibitors of proteins such as
BRD4, a target in cancer therapy.[10][11] Therefore, 4-Bromo-3,5-dimethylanisole serves as a
key starting material for the generation of compound libraries for drug discovery and
development.

The logical relationship for the utility of this compound in drug discovery can be visualized as
follows:

Role in Drug Discovery

. . Cross-Coupling Reactions . . . . .
(4—Br0m0—3,5—d1methylanlsoleuzuki’ Buchwald-Hartwig, etc.) Diverse Chemical Scaffolds Biological Screening
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Figure 3: Logical flow from starting material to lead compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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